Cas no 2228172-82-3 (1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2228172-82-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5922929
• PubChem ID: 165626056
• Update Time: 2025-06-23

1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1792588
• 2228172-82-3

• Inchi： 1S/C11H11N3O2/c1-7-3-4-9(12-5-7)10-8(11(15)16)6-13-14(10)2/h3-6H,1-2H3,(H,15,16)
• InChI Key： HFQAIDUNBABURM-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on 1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid

1-Methyl-5-(5-Methylpyridin-2-yl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228172-82-3, known as 1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring, a pyridine moiety, and a carboxylic acid group. The pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, plays a crucial role in determining the compound's chemical properties and biological activity.

Recent studies have highlighted the potential of 1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid as a promising candidate in drug discovery. Its structure allows for diverse interactions with biological targets, making it a valuable tool in the development of new therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The subsequent formation of the pyrazole ring is achieved through cyclization reactions, often utilizing acidic conditions to facilitate the formation of the aromatic system. The introduction of the methyl group and the carboxylic acid group are critical steps that influence the compound's solubility and bioavailability.

One of the most intriguing aspects of 1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid is its ability to exhibit selective activity against specific cellular targets. For instance, recent research has demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory response. Additionally, its antioxidant properties make it a candidate for combating oxidative stress-related diseases.

The structural flexibility of this compound also lends itself to further modifications, enabling researchers to explore its potential in other therapeutic areas. For example, by altering the substituents on the pyridine ring or modifying the pyrazole moiety, scientists can tailor the compound's properties to target specific diseases or improve its pharmacokinetic profile.

In terms of applications, 1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid has shown promise in preclinical studies as a potential treatment for chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Its ability to cross the blood-brain barrier suggests that it could also be explored for central nervous system-related conditions.

Furthermore, advancements in computational chemistry have allowed researchers to model the interactions between this compound and its biological targets with unprecedented accuracy. These computational studies have provided valuable insights into the molecular mechanisms underlying its activity, paving the way for more efficient drug design strategies.

In conclusion, 1-methyl-5-(5-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid represents a compelling example of how structural diversity can lead to novel therapeutic agents. With ongoing research and development efforts, this compound holds great potential for advancing our understanding of disease mechanisms and improving patient outcomes.